BENG“@ Safety Operating Guide

Check Availability & Pricing

Proper Disposal of Tinkal (Borax) in a
Laboratory Setting

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Tinkal
Cat. No.: B1254984
Get Quote
\ J

Essential, Immediate Safety and Logistical Information for Researchers, Scientists, and Drug
Development Professionals

This document provides comprehensive guidance on the proper disposal procedures for
Tinkal, chemically known as Borax or Sodium Tetraborate Decahydrate (NazB4O7-:10H20).
Adherence to these protocols is crucial for ensuring laboratory safety, protecting the
environment, and maintaining regulatory compliance. While Borax is not classified as a
hazardous waste under the Federal Resource Conservation and Recovery Act (RCRA), all
disposal methods must align with local, state, and federal regulations.[1]

Key Safety and Hazard Information

Borax is a white, odorless, crystalline solid or powder.[1][2] It is not flammable or combustible.
[1][2] The primary health concerns are eye irritation and potential reproductive toxicity.[3][4][5]
[6] Inhalation of dust can cause respiratory irritation.[1] Environmentally, high concentrations of
boron, a component of Borax, can be harmful to sensitive plants and aquatic life.[1]

Quantitative Safety Data
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The following table summarizes key quantitative data for risk assessment and safe handling of

Borax.
Data Point Value Species/Condition
Toxicity to Fish (LC50, 96-hr) 74 mg B/L Dab (Limanda limanda)
Toxicity to Daphnids (EC50, ]
242 mg B/L Daphnia magna straus
24-hr)
Occupational Exposure Limit
2 mg/m3 ACGIH
(TLV-TWA)
Occupational Exposure Limit
6 mg/m3 ACGIH
(STEL)
pH 9.2 1% solution at 20°CJ[7]

Data sourced from Material
Safety Data Sheets.[1] To
convert sodium tetraborate
decahydrate to its equivalent
boron (B) content, multiply by
0.1134.[1]

Step-by-Step Disposal Protocols

The appropriate disposal method for Tinkal (Borax) depends on its form (solid or aqueous
solution), quantity, and whether it is contaminated with other hazardous materials.

Experimental Protocol: Neutralization of Aqueous Borax
Solutions for Drain Disposal

For small quantities of uncontaminated Borax solutions, neutralization prior to drain disposal is
a recommended best practice to minimize environmental impact, where local regulations
permit. Borax is the salt of a strong base (NaOH) and a weak acid (boric acid), resulting in a
slightly alkaline solution. Neutralization can be achieved by adding a weak acid.

Materials:
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Aqueous Borax waste solution

Dilute acetic acid (e.g., 5% solution) or sodium bicarbonate[8]

pH indicator strips or a calibrated pH meter

Stir plate and stir bar

Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, and gloves
Procedure:

» Place the container with the aqueous Borax waste on a stir plate in a well-ventilated area or
fume hood.

e Begin stirring the solution gently.
e Slowly add the dilute acetic acid dropwise to the Borax solution.
» Periodically monitor the pH of the solution using pH strips or a pH meter.

» Continue adding the weak acid until the pH of the solution is within the neutral range of 6.0 to
9.0.

« Once neutralized, the solution may be disposed of down the drain, followed by flushing with
a large volume of water (at least 100 parts water to 1 part of the neutralized solution).[1]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of Tinkal
(Borax).
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Is the waste contaminated
with other hazardous chemicals?

Is the waste in solid form?

Is it a small quantity of
aqueous solution?

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of Tinkal (Borax).
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Disposal Procedures Summary

Waste Type Disposal Method Key Considerations

- Package in a clearly labeled
Small Quantities, o ] and sealed container.[1] -
) ) Municipal Landfill[1] ] ) ]
Uncontaminated Solid Verify with local landfill

regulations.[9]

- Neutralize the solution to a
pH between 6.0 and 9.0. -

Small Quantities, o Flush with a large volume of
_ Drain Disposal (where
Uncontaminated Aqueous ] water (at least a 100:1
. permitted)[1] I o
Solution dilution).[1] - Confirm with your

institution and local water

authority.[1]

- Do not dispose of in a landfill.

N ) ) ) [1] - Package in a labeled and
Large Quantities (Solid or Professional Disposal ) )
] sealed container for pickup by
Aqueous) Service[1] )
a licensed hazardous waste

facility.[1]

- Treat as hazardous waste. -
Segregate from other waste

) ) streams. - Contact your

] ] Professional Disposal o ]
Contaminated Tinkal (Borax) ) institution's Environmental
Service[1]

Health and Safety (EHS)
department for specific

instructions.

Disclaimer: This document provides general guidance. Researchers, scientists, and drug
development professionals must consult their institution's Environmental Health and Safety
(EHS) department for specific protocols and to ensure full compliance with all applicable local,
state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Setting]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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